Cas no 94040-31-0 (6-methoxy-1-methyl-3,4-dihydronaphthalene-2-carbaldehyde)

• Product Name: 6-methoxy-1-methyl-3,4-dihydronaphthalene-2-carbaldehyde
• CAS No: 94040-31-0
• MF: C₁₃H₁₄O₂
• MW: 202.249063968658
• CID: 4342424
• Update Time: 2025-06-14

6-methoxy-1-methyl-3,4-dihydronaphthalene-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Naphthalenecarboxaldehyde, 3,4-dihydro-6-methoxy-1-methyl-
• 6-methoxy-1-methyl-3,4-dihydronaphthalene-2-carbaldehyde

• Inchi： 1S/C13H14O2/c1-9-11(8-14)4-3-10-7-12(15-2)5-6-13(9)10/h5-8H,3-4H2,1-2H3
• InChI Key： LKXATANFORVAKS-UHFFFAOYSA-N
• SMILES： C1(C)C2=C(C=C(OC)C=C2)CCC=1C=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on 6-methoxy-1-methyl-3,4-dihydronaphthalene-2-carbaldehyde

Comprehensive Overview of 6-Methoxy-1-methyl-3,4-dihydronaphthalene-2-carbaldehyde (CAS No. 94040-31-0)

6-Methoxy-1-methyl-3,4-dihydronaphthalene-2-carbaldehyde (CAS No. 94040-31-0) is a specialized organic compound that has garnered significant attention in the fields of synthetic chemistry, fragrance development, and pharmaceutical research. This compound, characterized by its unique dihydronaphthalene core and methoxy and aldehyde functional groups, serves as a versatile intermediate in the synthesis of complex molecules. Its structural features make it particularly valuable for applications requiring precise molecular modifications, such as in the development of novel aromatic compounds and flavoring agents.

In recent years, the demand for 6-Methoxy-1-methyl-3,4-dihydronaphthalene-2-carbaldehyde has increased due to its role in the creation of high-value fragrance ingredients. The compound’s aldehyde moiety contributes to its ability to impart fresh, floral, and woody notes, making it a popular choice in perfumery. Additionally, its methoxy group enhances stability and solubility, which are critical factors in formulation science. Researchers are also exploring its potential in green chemistry applications, aligning with the global push for sustainable and eco-friendly chemical processes.

The synthesis of 6-Methoxy-1-methyl-3,4-dihydronaphthalene-2-carbaldehyde involves multi-step organic reactions, often starting from readily available precursors like naphthalene derivatives. Advanced techniques such as catalytic hydrogenation and oxidation are employed to achieve high yields and purity. The compound’s CAS No. 94040-31-0 serves as a unique identifier in chemical databases, facilitating its traceability in research and industrial applications. Its molecular formula, C₁₃H₁₄O₂, reflects its moderate molecular weight, which is advantageous for handling and scalability.

One of the most frequently searched questions regarding 6-Methoxy-1-methyl-3,4-dihydronaphthalene-2-carbaldehyde is its safety profile and regulatory status. While it is not classified as a hazardous substance, proper handling protocols should always be followed to ensure workplace safety. Another common query revolves around its compatibility with other organic solvents and reagents, which is crucial for researchers designing synthetic pathways. The compound’s stability under various pH conditions and temperatures is also a topic of interest, particularly for those working in pharmaceutical intermediates and material science.

From an industrial perspective, 6-Methoxy-1-methyl-3,4-dihydronaphthalene-2-carbaldehyde is often compared to similar aromatic aldehydes due to its cost-effectiveness and synthetic flexibility. Its applications extend beyond fragrances to include agrochemicals and functional materials, where its structural motifs contribute to desired properties like UV resistance and biodegradability. As the chemical industry shifts toward bio-based feedstocks, this compound is being evaluated for its potential to be derived from renewable resources, further enhancing its appeal.

In conclusion, 6-Methoxy-1-methyl-3,4-dihydronaphthalene-2-carbaldehyde (CAS No. 94040-31-0) represents a compelling example of how targeted molecular design can unlock diverse applications. Its relevance in sustainable chemistry, coupled with its utility in high-performance materials, ensures its continued prominence in scientific and industrial discourse. For researchers and manufacturers alike, understanding its properties and potential is key to leveraging its full capabilities in innovative projects.